Cas no 13047-13-7 (4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one)

• Product Name: 4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one
• CAS No: 13047-13-7
• Molecular Formula: C₁₁H₁₄N₂O₂
• Molecular Weight: 206.24106
• MDL: MFCD00055653
• CID: 48995

4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one Properties

Names and Identifiers

• 4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one
• 4-Hydroxymethyl-4-methyl-1-phenyl-3-pyrazolidone
• Carazostatin
• 1-Phenyl-4-methyl-4-hydroxymethyl-3-pyrazolidone
• 3-Pyrazolidinone,4-(hydroxymethyl)-4-methyl-1-phenyl
• 4-hydroxymethyl-4-methyl-1-phenyl-3-pyrazolidinone
• 4-hydroxymethyl-4-methyl-1-phenyl-pyrazolidin-3-one
• 4-Methyl-4-(hydroxymethyl)-1-phenyl-3-pyrazolidone
• 4-methyl-4-hydroxymethyl-1-phenyl-3-pyrazolidinone
• Dimezone S
• EINECS 235-920-3
• DIMEZONS
• PHENIDONE S
• PYRAZOLIDONE S
• TIMTEC-BB SBB003486
• 4-Hydroxymethyl-4-methyl-1-phenyl-3-pyrazolidon
• LABOTEST-BB LT00453790

• MDL： MFCD00055653
• InChIKey： DSVIHYOAKPVFEH-UHFFFAOYSA-N
• Inchi： 1S/C11H14N2O2/c1-11(8-14)7-13(12-10(11)15)9-5-3-2-4-6-9/h2-6,14H,7-8H2,1H3,(H,12,15)
• SMILES： CC1(CO)CN(NC1=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 206.10600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.106
• Heavy Atom Count: 15
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 0.93020
• PSA: 52.57000
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: 7.1 g/L (20 ºC)
• Boiling Point: 345.1°C (rough estimate)
• Melting Point: 122-126 ºC
• Flash Point: 113 °C
• Color/Form: solid
• Solubility: dissolve in water
• Density: 1.1427 (rough estimate)

4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one Security Information

• RTECS：UQ8727500
• Safety Term：S24;S37
• Safety Instruction： S37-S24-S36-S26
• Risk Phrases：R22; R43
• Dangerous goods sign：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： R22;R43
• TSCA：Yes

4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%